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Introduction

Di(ethylene glycol butyl ether) sebacate, scientifically known as Bis(2-butoxyethyl)
decanedioate, is a complex diester with the CAS number 141-19-5.[1][2] This document serves
as an in-depth technical guide for researchers, scientists, and drug development professionals,
providing a comprehensive overview of its synonyms, chemical and physical properties,
potential synthesis routes, and prospective applications within the pharmaceutical and medical
device sectors. While primarily utilized as a plasticizer in the polymer industry, its unique
molecular structure suggests potential utility as a pharmaceutical excipient, particularly in drug
delivery systems.[3] This guide will synthesize available technical data with field-proven
insights to elucidate the causality behind experimental choices and to provide a self-validating
framework for its potential application.

Chemical Identity and Synonyms

Clarity in chemical nomenclature is paramount for accurate research and regulatory
compliance. Di(ethylene glycol butyl ether) sebacate is known by a variety of synonyms and
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trade names, which can often be a source of confusion. The following table provides a

comprehensive list of its alternative names, ensuring precise identification.

Synonym/Trade Name

Source/ldentifier

Bis(2-butoxyethyl) sebacate

Depositor-Supplied Synonym[1]

bis(2-butoxyethyl) decanedioate

IUPAC Name|3]

Decanedioic acid, bis(2-butoxyethyl) ester

Chemical Abstract Service (CAS) Name

Decanedioic acid, 1,10-bis(2-butoxyethyl) ester

Depositor-Supplied Synonym[1]

Dibutoxyethyl sebacate

Synonym([1]

DI(ETHYLENE GLYCOL BUTYL ETHER)
SEBACATE

Depositor-Supplied Synonym[1]

Sebacic acid, bis(2-butoxyethyl) ester

Depositor-Supplied Synonym[1]

UNII-9ODOTUORRS8Z

FDA Global Substance Registration System
(GSRS)[3]

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to predicting its

behavior in various formulations and biological systems. The following table summarizes the

key properties of Di(ethylene glycol butyl ether) sebacate.
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Property Value Source

Molecular Formula C22H4206 PubChem][3]

Molecular Weight 402.6 g/mol PubChem][3]

CAS Number 141-19-5 PubChem|[3]

Physical Description Liquid EPA Chemical Data Reporting

(CDR)

Density 0.971 g/mL at 25 °C CookeChem|[2]
Refractive Index n20/D 1.447 CookeChem|[2]
XLogP3-AA 5.0 Scent.vn[1]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

6 PubChem
Count
Rotatable Bond Count 23 PubChem

Synthesis and Manufacturing

While specific industrial synthesis protocols for Di(ethylene glycol butyl ether) sebacate are not

extensively detailed in publicly available literature, its synthesis can be logically deduced from

standard esterification reactions. The most probable synthetic route involves the reaction of

sebacic acid with 2-(2-butoxyethoxy)ethanol.

Proposed Synthesis Workflow

The synthesis would likely follow a Fischer esterification mechanism, where sebacic acid is

reacted with an excess of 2-(2-butoxyethoxy)ethanol in the presence of an acid catalyst, such

as sulfuric acid or p-toluenesulfonic acid. The reaction is driven to completion by the removal of

water, typically through azeotropic distillation using a Dean-Stark apparatus.
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Figure 1: Proposed synthesis workflow for Di(ethylene glycol butyl ether) sebacate.

Key Experimental Considerations

» Stoichiometry: An excess of the alcohol, 2-(2-butoxyethoxy)ethanol, is typically used to drive
the equilibrium towards the product side.

o Catalyst: The choice and concentration of the acid catalyst can significantly impact the
reaction rate and the extent of side reactions.

o Temperature and Pressure: The reaction temperature is usually maintained at the boiling
point of the azeotropic mixture to facilitate water removal. The reaction can be performed
under reduced pressure to lower the boiling point and minimize thermal degradation.

 Purification: The crude product is typically washed with a basic solution to neutralize the acid
catalyst, followed by water washes to remove any remaining salts and excess alcohol. Final
purification is often achieved by vacuum distillation.

Potential Pharmaceutical Applications: A Forward-
Looking Perspective

Although not yet widely documented as a pharmaceutical excipient, the properties of
Di(ethylene glycol butyl ether) sebacate suggest several promising areas for investigation in
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drug development. Its primary function as a plasticizer in the industrial sector provides a strong
rationale for its potential use in modifying the physical properties of pharmaceutical dosage
forms.

Plasticizer in Polymeric Coatings and Medical Devices

The main application of sebacate esters is as plasticizers for a variety of polymers, including
those used in medical devices and pharmaceutical packaging.[4][5] Plasticizers are essential
for imparting flexibility and durability to otherwise rigid polymers.

» Enteric Coatings: Di(ethylene glycol butyl ether) sebacate could potentially be used as a
plasticizer in enteric-coated tablets and capsules. Enteric coatings are designed to resist the
acidic environment of the stomach and dissolve in the more alkaline conditions of the small
intestine. The addition of a plasticizer like this sebacate could improve the flexibility and
integrity of the coating, preventing premature drug release.

o Transdermal Patches: In transdermal drug delivery systems, plasticizers are used to modify
the properties of the polymer matrix that contains the drug. This can influence the rate of
drug release and the adhesion of the patch to the skin. The lipophilic nature of Di(ethylene
glycol butyl ether) sebacate (XLogP3-AA of 5.0) suggests it could be a suitable candidate for
modulating the release of lipophilic drugs.[1]

o Medical Devices: Phthalate plasticizers have been widely used in medical devices like IV
bags and tubing, but concerns about their potential health effects have led to a search for
alternatives.[6][7][8][9] Sebacate esters, being derived from a naturally occurring dicarboxylic
acid, are often considered as potentially safer alternatives. The use of Di(ethylene glycol
butyl ether) sebacate in such applications would require thorough toxicological evaluation.

Solubilizer and Penetration Enhancer

The molecular structure of Di(ethylene glycol butyl ether) sebacate, with its combination of
lipophilic alkyl chains and more polar ether linkages, suggests it may act as a solubilizer for
poorly water-soluble drugs. This is a critical challenge in pharmaceutical formulation, as many
new chemical entities exhibit low aqueous solubility, limiting their bioavailability.

o Topical and Transdermal Formulations: The ether moieties in its structure are similar to those
found in known penetration enhancers like Diethylene glycol monoethyl ether (Transcutol®).
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[10] This suggests that Di(ethylene glycol butyl ether) sebacate could potentially facilitate the
transport of active pharmaceutical ingredients (APIs) across the stratum corneum, the main
barrier of the skin.

Proposed Analytical Methodologies

The development of robust analytical methods is crucial for the quality control and
characterization of any potential pharmaceutical ingredient. While specific validated methods
for Di(ethylene glycol butyl ether) sebacate are not readily available, established techniques for
the analysis of similar esters can be adapted.

Purity Determination by Gas Chromatography (GC)

Gas chromatography is a suitable technique for assessing the purity of Di(ethylene glycol butyl
ether) sebacate and for quantifying any residual starting materials or by-products.

Proposed GC-FID Protocol:

o Sample Preparation: Dissolve a precisely weighed amount of the sample in a suitable
solvent, such as hexane or dichloromethane. An internal standard (e.g., a long-chain alkane)
should be added for accurate quantification.

e Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a
capillary column suitable for high-temperature analysis (e.g., a 5% phenyl-
methylpolysiloxane column) would be appropriate.

e Chromatographic Conditions:

[¢]

Injector Temperature: 280 °C

[¢]

Detector Temperature: 300 °C

[e]

Oven Temperature Program: An initial temperature of 150 °C, held for 2 minutes, followed
by a ramp of 10 °C/min to 300 °C, and a final hold for 10 minutes.

[e]

Carrier Gas: Helium or Nitrogen at a constant flow rate.
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o Data Analysis: The purity is determined by calculating the area percentage of the main peak
relative to the total area of all peaks, corrected for the response factor of the internal
standard.

Identification and Structural Elucidation by Mass
Spectrometry (MS) and Nuclear Magnetic Resonance
(NMR) Spectroscopy

o Mass Spectrometry: Electrospray ionization mass spectrometry (ESI-MS) can be used to
confirm the molecular weight of the compound.[11][12] Analysis of the fragmentation pattern
can provide further structural information.

 NMR Spectroscopy: tH and 3C NMR spectroscopy are powerful tools for the unambiguous
structural confirmation of the molecule. The chemical shifts and coupling patterns of the
protons and carbons will provide a detailed map of the molecular structure.
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Figure 2: Proposed analytical workflow for Di(ethylene glycol butyl ether) sebacate.

Safety and Toxicological Considerations

A thorough evaluation of the safety and toxicology of any new excipient is a regulatory
requirement. While specific toxicological data for Di(ethylene glycol butyl ether) sebacate is
limited, information on related compounds can provide some preliminary insights.
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» Related Sebacate Esters: Dibutyl sebacate (DBS) has been reviewed for its toxicity, and
animal data have shown that it is not acutely toxic following single oral exposures.[13]
However, comprehensive data for chronic toxicity, carcinogenicity, and reproductive toxicity
for Di(ethylene glycol butyl ether) sebacate would be required for its use in pharmaceutical
products.

e Glycol Ethers: The presence of the diethylene glycol butyl ether moiety warrants
consideration of the toxicology of glycol ethers. Some glycol ethers and their metabolites
have been associated with adverse health effects.[14][15] For instance, the metabolite of
diethylene glycol butyl ether, butoxyethoxyacetic acid (BEAA), has shown weak hemolytic
activity in rat erythrocytes in vitro, but not in human red blood cells.[14]

It is crucial to emphasize that any potential pharmaceutical application of Di(ethylene glycol
butyl ether) sebacate would necessitate a comprehensive toxicological assessment in
accordance with regulatory guidelines.

Conclusion and Future Directions

Di(ethylene glycol butyl ether) sebacate is a compound with a well-established industrial
application as a plasticizer. Its physicochemical properties, particularly its lipophilicity and the
presence of ether linkages, suggest that it may hold untapped potential as a pharmaceutical
excipient. Future research should focus on:

» Pharmaceutical-Grade Synthesis and Characterization: Developing and validating a
synthesis process that yields a high-purity product suitable for pharmaceutical use.

o Formulation Studies: Investigating its compatibility with various active pharmaceutical
ingredients and other excipients in different dosage forms.

 In Vitro and In Vivo Evaluation: Conducting studies to assess its performance as a
plasticizer, solubilizer, and/or penetration enhancer in relevant models.

o Comprehensive Toxicological Profiling: Performing a full battery of toxicological studies to
establish a comprehensive safety profile.

By systematically addressing these research areas, the scientific and pharmaceutical
communities can fully elucidate the potential of Di(ethylene glycol butyl ether) sebacate and
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potentially add a new and valuable tool to the formulator's armamentarium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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